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Compound of Interest

Compound Name: trans-Hydroxy Glimepiride-d4

Cat. No.: B12403397

Technical Guide: trans-Hydroxy Glimepiride-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, metabolic
context, and analytical methodologies related to trans-Hydroxy Glimepiride-d4. This
deuterated metabolite of Glimepiride serves as a critical internal standard for pharmacokinetic
and bioanalytical studies.

Core Chemical Properties

trans-Hydroxy Glimepiride-d4 is a stable isotope-labeled version of trans-Hydroxy
Glimepiride, the primary active metabolite of the anti-diabetic drug Glimepiride. The inclusion of
four deuterium atoms provides a distinct mass difference, making it an ideal internal standard
for mass spectrometry-based quantification.[1][2]
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Property Value Reference
Molecular Formula C24H30D4N40O6S [1103114]
Molecular Weight 510.64 g/mol [41[5]
CAS Number 2749985-37-1 [4][5][6]
Parent Drug Glimepiride [1]
Metabolic Precursor Glimepiride [2][7]
Appearance Solid (Assumed) [8]
N Very slightly soluble in DMSO,
Solubility ) ] [8]
slightly soluble in Methanol
Store at -20°C for long-term
Storage y [°]
stability
N Stable for at least 4 years
Stability [9]

when stored correctly

Metabolic Pathway of Glimepiride

Glimepiride undergoes extensive hepatic metabolism, primarily mediated by the cytochrome

P450 enzyme CYP2C9.[2][7] The initial and principal metabolic step is the oxidation of the

methyl group on the cyclohexyl ring, resulting in the formation of the active metabolite, trans-

Hydroxy Glimepiride (also known as M1).[2][7] This active metabolite is subsequently further

metabolized by cytosolic enzymes to the inactive carboxylic acid derivative, M2.[7]
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Metabolic Pathway of Glimepiride

Glimepiride

trans-Hydroxy Glimepiride (M1)
(Active Metabolite)

Carboxy Glimepiride (M2)
(Inactive Metabolite)
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General Analytical Workflow for Glimepiride Metabolite Quantification

Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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